Cas no 63662-67-9 (5-chloro-2-methyl-4-nitro-1H-imidazole)

• Product Name: 5-chloro-2-methyl-4-nitro-1H-imidazole
• CAS No: 63662-67-9
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• CID: 1655792
• PubChem ID: 135515039
• Update Time: 2025-10-24

5-chloro-2-methyl-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-4-nitro-1H-imidazole
• 1H-imidazole, 4-chloro-2-methyl-5-nitro-
• WSJHGVJXBGICMM-UHFFFAOYSA-N
• DB-332902
• 4-chloro-2-methyl-5-nitro-3H-imidazole
• 63662-67-9
• DTXSID10878717
• IMIDAZOLE,2-METHYL-4-NITRO-5-CHLORO
• VS-03523
• BBL012799
• AKOS005621329
• 1H-Imidazole, 5-chloro-2-methyl-4-nitro-
• CS-0314641
• 4-CHLORO-2-METHYL-5-NITRO-1H-IMIDAZOLE
• STK785586
• SCHEMBL3641126

• Inchi： 1S/C4H4ClN3O2/c1-2-6-3(5)4(7-2)8(9)10/h1H3,(H,6,7)
• InChI Key： WSJHGVJXBGICMM-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])NC(C)=N1

Computed Properties

• Exact Mass: 160.99932
• Monoisotopic Mass: 160.999204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 1.598
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.61
• PSA: 71.82

Additional information on 5-chloro-2-methyl-4-nitro-1H-imidazole

5-Chloro-2-methyl-4-nitro-1H-imidazole (CAS No. 63662-67-9): A Comprehensive Overview

5-Chloro-2-methyl-4-nitro-1H-imidazole (CAS No. 63662-67-9) is a nitro-substituted imidazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as 5-chloro-2-methyl-4-nitroimidazole, has garnered attention due to its unique chemical properties and potential therapeutic uses. Researchers and industry professionals frequently search for 5-chloro-2-methyl-4-nitro-1H-imidazole synthesis, properties, and applications, making it a topic of interest in organic chemistry and drug development.

The molecular structure of 5-chloro-2-methyl-4-nitro-1H-imidazole features a nitro group at the 4-position and a chlorine atom at the 5-position, which contribute to its reactivity and biological activity. These functional groups make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of antimicrobial agents and anticancer drugs, aligning with current trends in pharmaceutical research focused on combating drug-resistant pathogens and innovative cancer therapies.

One of the most searched questions related to this compound is "How is 5-chloro-2-methyl-4-nitro-1H-imidazole used in drug discovery?" The answer lies in its ability to serve as a building block for biologically active molecules. Its nitro group can be reduced to an amine, enabling further functionalization, while the chloro substituent allows for nucleophilic substitution reactions. These properties make it a versatile scaffold in medicinal chemistry, particularly in the design of imidazole-based therapeutics.

In the agrochemical sector, 5-chloro-2-methyl-4-nitroimidazole derivatives have shown promise as potential pesticides and herbicides. The compound's ability to interfere with essential biological processes in pests makes it a candidate for developing new crop protection agents. This application is particularly relevant given the growing demand for sustainable agricultural solutions and the need to address food security challenges.

The synthesis of 5-chloro-2-methyl-4-nitro-1H-imidazole typically involves nitration of appropriate imidazole precursors, followed by chlorination. Researchers often search for "optimized synthesis methods for 5-chloro-2-methyl-4-nitroimidazole" as they seek to improve yields and reduce environmental impact. Green chemistry approaches, including catalytic methods and solvent-free reactions, are becoming increasingly important in this context.

From a physicochemical perspective, 5-chloro-2-methyl-4-nitro-1H-imidazole is a crystalline solid with moderate solubility in organic solvents. Its stability under various conditions makes it suitable for diverse applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound and ensure its purity for research purposes.

The global market for imidazole derivatives, including 5-chloro-2-methyl-4-nitro-1H-imidazole, has seen steady growth due to increasing demand from pharmaceutical and agricultural sectors. Market analysts often track "5-chloro-2-methyl-4-nitroimidazole price trends" and "supply chain dynamics" as these factors impact research budgets and product development timelines. The compound's commercial availability from specialty chemical suppliers facilitates its use in various research applications.

Recent scientific literature highlights novel applications of 5-chloro-2-methyl-4-nitroimidazole derivatives in materials science, particularly in the development of functional materials and coordination complexes. The compound's ability to coordinate with metal ions makes it interesting for creating catalysts and advanced materials with specific electronic properties. This expanding application scope contributes to its growing importance in chemical research.

Quality control and safety considerations are paramount when working with 5-chloro-2-methyl-4-nitro-1H-imidazole. Researchers frequently search for "handling precautions for nitroimidazoles" and "analytical methods for purity determination". Proper storage conditions, typically in cool, dry environments away from incompatible substances, help maintain the compound's stability over time.

The future research directions for 5-chloro-2-methyl-4-nitro-1H-imidazole include exploring its potential in bioconjugation and prodrug design, areas that align with current pharmaceutical innovation trends. Additionally, its role in combinatorial chemistry libraries makes it valuable for high-throughput screening approaches in drug discovery. As synthetic methodologies advance, we can expect to see more efficient and sustainable routes to this important chemical building block.

In conclusion, 5-chloro-2-methyl-4-nitro-1H-imidazole (CAS No. 63662-67-9) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, with ongoing investigations revealing new potential uses. The compound's significance is reflected in the numerous research queries it generates, from "mechanism of action of 5-chloro-2-methyl-4-nitroimidazole derivatives" to "industrial scale production methods". As research continues to uncover novel applications, this nitroimidazole derivative will likely maintain its importance in scientific and industrial contexts.